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Compound of Interest

Compound Name: 3,4,5-Tribromophenol

Cat. No.: B3086760 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 3,4,5-
Tribromophenol, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for ensuring laboratory safety and environmental

protection.

Immediate Safety and Handling Precautions
Before handling 3,4,5-Tribromophenol, it is crucial to be aware of its hazards. This compound

is harmful if swallowed or inhaled, causes serious eye irritation, and may cause an allergic skin

reaction.[1][2] It is also very toxic to aquatic life with long-lasting effects.[1][3][4]

Personal Protective Equipment (PPE):

Gloves: Wear protective gloves.

Eye Protection: Use eye and face protection.

Clothing: Wear protective clothing to prevent skin contact.[5]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA-approved respirator.[2][6]

In Case of Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[5] If skin

irritation or a rash occurs, seek medical attention.[5]
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[5] If eye irritation persists, get medical advice.[5]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[5]

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[5]

Waste Characterization and Segregation
3,4,5-Tribromophenol is a halogenated organic compound and must be disposed of as

hazardous waste.[7][8][9] It is imperative to prevent its release into the environment by avoiding

disposal down the drain or in regular trash.[4][10]

Key Segregation Steps:

Halogenated Waste Stream: Designate a specific, clearly labeled waste container for

halogenated organic compounds.[11] Do not mix with non-halogenated or other types of

waste.[4]

Solid vs. Liquid Waste:

Solid Waste: Collect solid 3,4,5-Tribromophenol, contaminated personal protective

equipment (gloves, etc.), and weighing papers in a puncture-proof, sealable container.[8]

[10]

Liquid Waste: Solutions containing 3,4,5-Tribromophenol should be collected in a

shatter-proof, leak-proof container, clearly labeled as halogenated waste.[8]

Original Containers: Whenever possible, leave the chemical in its original container for

disposal.[4]

Quantitative Data for Disposal and Transport
While specific concentration limits for disposal are determined by local regulations, the

following data provides key information for waste manifest and transport:
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Parameter Value Source

UN Number UN 3077

Proper Shipping Name

Environmentally hazardous

substance, solid, n.o.s. (2,4,6-

Tribromophenol)*

Hazard Class
9 (Miscellaneous dangerous

substances and articles)

Packing Group III

Marine Pollutant Yes

Reportable Quantity (RQ)

100 pounds (for 2,4,6-

tribromophenol waste code

K140)

[12]

*Note: While the proper shipping name refers to the 2,4,6-isomer, it is the appropriate

classification for tribromophenol waste, n.o.s. (not otherwise specified).

Step-by-Step Disposal Protocol
Containment: Ensure all waste containing 3,4,5-Tribromophenol is collected in appropriate,

sealed containers to prevent leaks or spills.[10] For liquid waste, maintain some headspace

in the container to allow for expansion.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "3,4,5-Tribromophenol," and the associated hazards (e.g., Toxic,

Environmental Hazard).[10]

Storage: Store the sealed and labeled waste containers in a designated satellite

accumulation area.[13][14] This area should be secure, away from drains, and incompatible

materials.

Disposal: Arrange for a licensed hazardous waste disposal company to collect the waste.[4]

The primary recommended disposal method is high-temperature incineration in a facility

equipped with an afterburner and scrubber to handle the hydrogen bromide gas produced.[4]
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Alternatively, disposal in a controlled, permitted hazardous waste landfill may be an option in

accordance with local regulations.[3]

Spill Management Protocol
In the event of a spill, immediate action is necessary to prevent exposure and environmental

contamination.[6]

Evacuate and Secure: Evacuate non-essential personnel from the immediate area. Eliminate

all ignition sources.[15]

Personal Protection: Don the appropriate PPE, including respiratory protection, before

entering the spill area.[6]

Containment: Prevent the spill from entering drains or waterways.[4][16]

Cleanup:

Solid Spills: Carefully sweep up the solid material, avoiding dust generation, and place it

into a labeled hazardous waste container.[5][16]

Liquid Spills: Absorb the spill with an inert material (e.g., vermiculite, dry sand) and place

the contaminated absorbent into a sealed container for disposal.[8][15]

Decontamination: Clean the spill area thoroughly with soap and water, collecting the cleaning

materials as hazardous waste.

Disposal Workflow Diagram
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3,4,5-Tribromophenol Disposal Workflow

Preparation & Identification

Segregation & Containment

Labeling & Storage

Final Disposal

Identify Waste:
Solid (pure, contaminated debris)

or Liquid (solutions)

Wear Appropriate PPE:
Gloves, Goggles, Lab Coat

Select Waste Container:
- Puncture-proof for solids
- Shatter-proof for liquids

Proceed with
Containment

Segregate as
'Halogenated Organic Waste'

Label Container:
- 'Hazardous Waste'

- '3,4,5-Tribromophenol'
- Hazard Symbols

Container Ready

Store in Satellite
Accumulation Area

Arrange for Pickup by
Licensed Disposal Company

Container Full or
Per Policy

High-Temperature
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Primary Method

Permitted Hazardous
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Caption: Workflow for the safe disposal of 3,4,5-Tribromophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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